Cas no 2202594-58-7 (N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide)

• Product Name: N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide
• CAS No: 2202594-58-7
• MF: C₁₉H₂₂BrN₃OS
• MW: 420.366482257843
• CID: 6172463
• PubChem ID: 127098637
• Update Time: 2025-06-30

N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide
• 2202594-58-7
• N-[(3-Bromophenyl)methyl]-4-(2-methoxyphenyl)piperazine-1-carbothioamide
• EN300-27115372

• Inchi： 1S/C19H22BrN3OS/c1-24-18-8-3-2-7-17(18)22-9-11-23(12-10-22)19(25)21-14-15-5-4-6-16(20)13-15/h2-8,13H,9-12,14H2,1H3,(H,21,25)
• InChI Key： LBRVXNMEZRGIJU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC(N1CCN(C2C=CC=CC=2OC)CC1)=S

Computed Properties

• Exact Mass: 419.06670g/mol
• Monoisotopic Mass: 419.06670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.8Ų

Additional information on N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide

N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide: A Comprehensive Overview

N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide, identified by the CAS registry number 2202594-58-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and promising research outcomes.

The molecular structure of N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide comprises a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is substituted at the 4-position with a 2-methoxyphenyl group, introducing electron-donating methoxy functionality that enhances the compound's reactivity and selectivity in various reactions. Additionally, the 1-position of the piperazine ring is functionalized with a carbothioamide group, which further modulates the compound's chemical behavior.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structural features make it an attractive candidate for targeting specific biological pathways and molecular mechanisms. For instance, researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The bromine substituent at the 3-position of the phenyl ring contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

In terms of synthesis, N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the piperazine derivative, followed by substitution at the 1-position with a thioamide group derived from an appropriate thiol source. The final step involves coupling this intermediate with the brominated aromatic compound to yield the desired product.

From an applications perspective, this compound has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for designing novel materials with tailored electronic and optical properties. Recent research has demonstrated its utility in constructing metal-organic frameworks (MOFs) that exhibit high surface area and selectivity for gas adsorption applications.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide. Density functional theory (DFT) calculations have revealed that the compound exhibits significant π-conjugation due to its aromatic substituents, which influences its redox properties and reactivity towards electrophilic substitution reactions.

In conclusion, N-(3-bromophenyl)methyl-4-(2-methoxyphenyl)piperazine-1-carbothioamide (CAS No.: 2202594-58-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for addressing contemporary challenges in drug discovery, materials science, and beyond.